BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermodynamic properties of maleic anhydride
reactions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MaleicAnhydride

Cat. No.: B1173083

An In-depth Technical Guide on the Thermodynamic Properties of Maleic Anhydride Reactions
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties
associated with maleic anhydride and its key reactions. Maleic anhydride is a highly versatile
chemical intermediate used in the synthesis of coatings, polymers, resins, and
pharmaceuticals.[1][2] Its reactivity, driven by the strained anhydride ring and the electron-
deficient double bond, makes a thorough understanding of its thermodynamic landscape
crucial for process optimization, reaction design, and the development of novel materials and
drug delivery systems.[3][4]

Thermodynamic Properties of Maleic Anhydride

The fundamental thermodynamic properties of maleic anhydride are essential for calculating
reaction energies and predicting equilibrium positions. These values have been determined
through various experimental techniques, including calorimetry and effusion methods, and are
compiled below.

Table 1: Standard Thermodynamic Properties of Maleic Anhydride (at T = 298.15 K)
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. Reference(s
Property Symbol Phase Value Units |
Standard
Molar )
AfH° solid -470.41 kJ/mol [2]
Enthalpy of
Formation
Standard _
Derived from
Molar
AfH° gas condensed kJ/mol [51[6]
Enthalpy of
) phase data
Formation
Standard
Molar )
AcH® solid -1390 kJ/mol [2]
Enthalpy of
Combustion
Standard ) )
) Estimated via
Molar Gibbs
AfG® gas group kJ/mol [7]
Free Energy o
) contribution
of Formation
Molar Heat
Capacity ] 119.9 (at 300
Cp solid J/(mol-K) [8]
(Constant K)
Pressure)
Enthalpy of 13.550 (at
) AfusH - kJ/mol 9]
Fusion 325.72 K)
Entropy of 41.6 (at
) AfusS - J/(mol-K) [9]
Fusion 325.72 K)
Enthalpy of 49.1 (at 351
T AvapH - kJ/mol 9]
Vaporization K)
Enthalpy of 68.8 (at 258
T AsubH - kJ/mol [9]
Sublimation K)
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Thermodynamics of Key Reactions

Maleic anhydride undergoes a variety of reactions, including hydrolysis, cycloadditions, and

polymerization. The thermodynamic parameters for these transformations are critical for

controlling reaction outcomes and yields.

Table 2: Thermodynamic Data for Reactions Involving Maleic Anhydride

. AH° Conditions/  Reference(s
Reaction Reactants Product(s)
(Enthalpy) Notes )
Production Vapor-phase
Nn-CaHio + 3.5 CsH203+4 )
from n- -1236 kJ/mol catalytic [1]
Oz H20 S
butane oxidation
Exothermic
reaction;
] ) -34.9 kJ/mol equilibrium
) CaH20s + Maleic Acid
Hydrolysis to -49.5 favors the [2][3][10]
H20 (C4aH404)
kJ/mol forward
reaction at
25°C.[2][10]
Exothermic
cis- reaction with
) Cyclopentadi Norbornene- a large
Diels-Alder ) ,
. ene + Maleic 5,6-endo- - negative [11][12]
Cycloaddition ] ) )
Anhydride dicarboxylic entropy
anhydride change.[11]
[12]
Requires
temperatures
Dehydration Maleic Acid CaH20s3 + +34.88 > 130°C for
of Maleic Acid  (C4H40O4) H20 kJ/mol industrially
relevant
rates.[3]
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Key Reaction Pathways and Workflows

The reactivity of maleic anhydride allows for its participation in numerous synthetic pathways.
The following diagrams illustrate its most significant reactions and a typical workflow for its

thermodynamic characterization.
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Caption: Key chemical transformations of maleic anhydride.
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Caption: Industrial production of maleic anhydride from n-butane.
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Experimental Determination
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Caption: Workflow for determining gas-phase enthalpy of formation.

Experimental Protocols

The accurate determination of thermodynamic data relies on precise experimental
methodologies. Below are outlines of the key techniques used for characterizing maleic
anhydride and its derivatives.

Bomb Combustion Calorimetry

This technique is the standard for determining the enthalpy of combustion for solid and liquid
compounds, from which the enthalpy of formation can be derived.[5]
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o Objective: To measure the heat released during the complete combustion of a substance in a
constant-volume container.

e Methodology:

o A precisely weighed sample of maleic anhydride (typically in pellet form) is placed in a
crucible inside a high-pressure stainless steel vessel, the "bomb".

o The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

o The bomb is submerged in a known quantity of water in an insulated container
(calorimeter). The initial temperature of the water is recorded with high precision.

o The sample is ignited via an electrical fuse. The combustion reaction rapidly releases heat,
which is transferred to the bomb and the surrounding water, causing a temperature rise.

o The final temperature is recorded after thermal equilibrium is reached.

o The heat capacity of the calorimeter system (bomb, water, stirrer, etc.) is determined
separately using a standard substance with a known heat of combustion (e.g., benzoic
acid).

o The standard enthalpy of combustion (AcH®) is calculated from the observed temperature
change, the heat capacity of the calorimeter, and corrections for ignition energy and the
formation of minor products like nitric acid.

Calvet Microcalorimetry

Calvet microcalorimetry is a highly sensitive method used to measure small heat effects,
making it ideal for determining the enthalpies of phase transitions like sublimation and
vaporization.[5]

o Objective: To measure the enthalpy of sublimation (AsubH®) or vaporization (AvapH°®) of
maleic anhydride.

o Methodology:
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o A small amount of the sample is placed in a sample cell, which is then placed within the
calorimeter block alongside an identical, empty reference cell.

o The sample is heated at a controlled, slow rate under a vacuum or an inert gas flow to
induce sublimation or vaporization.

o The heat absorbed by the sample during the phase transition creates a temperature
difference between the sample and reference cells.

o This temperature difference is detected by a series of thermocouples (a thermopile), which
generates a voltage signal proportional to the heat flow.

o The resulting peak in the heat flow versus temperature (or time) curve is integrated to
determine the total heat absorbed.

o The molar enthalpy of the phase transition is calculated by dividing the total heat by the
number of moles of the sample that underwent the transition.

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique used to study the thermal properties of a material,
including melting, crystallization, and glass transitions.[13][14]

o Objective: To determine the temperature and enthalpy of fusion (melting) of maleic
anhydride.

o Methodology:

o A small, weighed sample of maleic anhydride is hermetically sealed in a sample pan (e.g.,
aluminum). An empty, sealed pan is used as a reference.

o Both the sample and reference pans are placed in the DSC instrument and heated at a
constant, programmed rate (e.g., 10 °C/min).

o The instrument measures the difference in heat flow required to maintain the sample and
reference at the same temperature.
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o When the maleic anhydride sample melts, it absorbs heat (an endothermic process). The
instrument must supply more heat to the sample pan to keep its temperature increase rate
the same as the reference pan's.

o This difference in heat flow is recorded, producing a peak on the DSC thermogram.

o The temperature at the peak of the curve corresponds to the melting point, and the area
under the peak is directly proportional to the enthalpy of fusion (AfusH).[14] The
instrument is calibrated with a standard of known melting point and enthalpy of fusion
(e.g., indium).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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